![molecular formula C12H14O3 B2958605 4-(1,3-Dioxolan-2-yl)-2,5-dimethylbenzaldehyde CAS No. 2137702-14-6](/img/structure/B2958605.png)
4-(1,3-Dioxolan-2-yl)-2,5-dimethylbenzaldehyde
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Overview
Description
The compound “4-(1,3-Dioxolan-2-yl)-2,5-dimethylbenzaldehyde” is a complex organic molecule. It contains a 1,3-dioxolane group, which is a type of acetal, a benzene ring which is a common component in organic compounds, and an aldehyde group .
Molecular Structure Analysis
The molecular structure of similar compounds involves a benzene ring substituted with a 1,3-dioxolane group and an aldehyde group . The exact structure of your specific compound would need to be determined through techniques such as NMR or X-ray crystallography.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The aldehyde group is often reactive and can undergo a variety of transformations, including oxidation and reduction reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Similar compounds, such as 4-(1,3-dioxolan-2-yl)aniline, are solid at room temperature and have a molecular weight of around 165.19 g/mol .Scientific Research Applications
Heterogeneously Catalyzed Condensations of Glycerol
- Application : Glycerol's acid-catalyzed condensation with benzaldehyde and others to [1,3]dioxan-5-ols and [1,3]dioxolan-4-yl-methanols. This process, using solid acids as heterogeneous catalysts, explores glycerol's conversion into novel platform chemicals, particularly [1,3]dioxan-5-ols as precursors for 1,3-propanediol derivatives (Deutsch, Martin, & Lieske, 2007).
Stereocontrolled Dirhodium(II)-Catalyzed Reactions
- Application : Dirhodium(II)-catalyzed reactions of ethyl diazoacetate with aryl aldehydes to form 1,3-dioxolanes. This involves the formation of carbonyl ylides and demonstrates catalyst-dependent diastereocontrol (Doyle et al., 1997).
Synthesis of D-ribo-Phytosphingosine
- Application : Novel high-yield synthesis of D-ribo-phytosphingosine using microwave-enhanced cross metathesis as the key step in the chain elongation. This involves the use of a specific derivative of [1,3]dioxolan (Lombardo et al., 2006).
Optical Studies of Metal Complexes
- Application : Synthesis and optical studies of metal complexes involving 3,4-dimethoxy benzaldehyde derivatives. This research focuses on the characteristics of these complexes, including their geometrics and optical properties (Mekkey, Mal, & Kadhim, 2020).
Photolabile Caging of Carbonyl Compounds
- Application : Development of photolabile 4-(2,5-dihydroxyphenyl)-1,3-dioxolanes for the efficient release of caged carbonyl compounds upon irradiation with light. This process involves acetalization and oxidative demethylation (Kostikov, Malashikhina, & Popik, 2009).
Mechanism of Action
Target of Action
Compounds with similar structures, such as azoxybenzenes, have been reported to exhibit various biological activities . They are widely used as liquid crystals, plant growth stimulators, and polyvinyl chloride stabilizers .
Mode of Action
For instance, azoxybenzenes, which share a similar structure, are known for their reactivity, allowing them to be used as building blocks in fine organic synthesis .
Biochemical Pathways
Related compounds such as azoxybenzenes are known to interact with various biochemical pathways .
Result of Action
Related compounds such as azoxybenzenes have been reported to stimulate the growth of grain crops , suggesting potential bioactivity.
Action Environment
The synthesis of related compounds has been reported to be influenced by environmental factors such as the presence of an eco-friendly reductant .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-(1,3-dioxolan-2-yl)-2,5-dimethylbenzaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-8-6-11(12-14-3-4-15-12)9(2)5-10(8)7-13/h5-7,12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMRJAELZFWZENL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C2OCCO2)C)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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